Cas no 1374518-05-4 (4-fluoro-2-sulfanylbenzonitrile)

• Product Name: 4-fluoro-2-sulfanylbenzonitrile
• CAS No: 1374518-05-4
• Molecular Formula: C₇H₄FNS
• Molecular Weight: 153.176763534546
• CID: 5740403
• PubChem ID: 86722289

4-fluoro-2-sulfanylbenzonitrile Properties

Names and Identifiers

• 4-fluoro-2-mercapto-benzonitrile
• SCHEMBL15766220
• DTXSID101304028
• 4-FLUORO-2-MERCAPTOBENZONITRILE
• 1374518-05-4
• EN300-1587543
• GKFZTBZFMRQWKA-UHFFFAOYSA-N
• 4-fluoro-2-sulfanylbenzonitrile
• Benzonitrile, 4-fluoro-2-mercapto-

• InChIKey： GKFZTBZFMRQWKA-UHFFFAOYSA-N
• Inchi： 1S/C7H4FNS/c8-6-2-1-5(4-9)7(10)3-6/h1-3,10H
• SMILES： SC1C=C(C=CC=1C#N)F

Computed Properties

• Exact Mass: 153.00484847g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 153.00484847g/mol
• Heavy Atom Count: 10
• Complexity: 162
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.9
• Topological Polar Surface Area: 24.8Ų

Experimental Properties

• Boiling Point: 264.8±25.0 °C(Predicted)
• pka: 4.56±0.48(Predicted)
• Density: 1.28±0.1 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Thiophenols